![molecular formula C12H15BrN2O2S B1457962 3-allyl-4,7-dimethoxybenzo[d]thiazol-2(3H)-imine hydrobromide CAS No. 2034154-29-3](/img/structure/B1457962.png)
3-allyl-4,7-dimethoxybenzo[d]thiazol-2(3H)-imine hydrobromide
Overview
Description
The compound “3-allyl-4,7-dimethoxybenzo[d]thiazol-2(3H)-imine hydrobromide” belongs to the class of organic compounds known as benzo[d]thiazoles . Benzo[d]thiazoles are heterocyclic aromatic hydrocarbons containing phenyl and thiazole rings, as well as sulfur and nitrogen atoms in their structures .
Molecular Structure Analysis
The molecular structure of “this compound” would likely include a benzo[d]thiazol ring, which is a five-membered heterocyclic ring containing three carbon atoms, one sulfur atom, and one nitrogen atom . The compound also likely contains methoxy and allyl groups attached to the benzo[d]thiazol ring.Scientific Research Applications
Antibacterial Agents
A study by Shiran et al. (2013) focused on the regioselective synthesis of novel 3-allyl-2-(substituted imino)-4-phenyl-3H-thiazole derivatives, including bis-allyl-3H-thiazoles. These compounds demonstrated efficient antibacterial activities against several pathogens, highlighting their potential as antibacterial agents Jafar Abbasi Shiran, A. Yahyazadeh, M. Mamaghani, M. Rassa, 2013.
Chemical Synthesis and Reactivity
The chemical reactivity of similar compounds was explored by Sokolov et al. (2012), who studied cycloaddition and cyclocondensation reactions of methyl 3,3,3-trifluoro-2-(thiazol-2-ylimino)propionate. This work contributes to the understanding of the reactivity of thiazole derivatives in synthesizing heterocyclic compounds V. Sokolov, A. Aksinenko, T. A. Epishina, T. V. Goreva, 2012.
Synthesis of Derivatives
Velikorodov et al. (2011) provided insights into the synthesis of 1,3-benzothiazol-2(3H)-one and its derivatives, showcasing a method for alkylation and acylation to afford 3-substituted derivatives. This research underlines the synthetic versatility of thiazole-based compounds A. V. Velikorodov, A. K. Kuanchalieva, E. Melent’eva, O. L. Titova, 2011.
Analgesic Properties
Research by Demchenko et al. (2018) on (3-allyl-4-aryl-3H-thiazol-2-ylidene)-[4-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)phenyl]amine derivatives identified potential analgesic properties. The study aimed at synthesizing new compounds and evaluating their analgesic activities, contributing to pain management research S. A. Demchenko, H. Yeromina, L. Perekhoda, T. Bukhtiarova, L. Bobkova, A. Demchenko, 2018.
Future Directions
The future directions for research on “3-allyl-4,7-dimethoxybenzo[d]thiazol-2(3H)-imine hydrobromide” could include further investigation of its synthesis, physical and chemical properties, biological activity, and potential applications. Given the biological activity of some benzo[d]thiazol derivatives, this compound could potentially have interesting biological properties worth exploring .
Properties
IUPAC Name |
4,7-dimethoxy-3-prop-2-enyl-1,3-benzothiazol-2-imine;hydrobromide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O2S.BrH/c1-4-7-14-10-8(15-2)5-6-9(16-3)11(10)17-12(14)13;/h4-6,13H,1,7H2,2-3H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DBFNMMYGTSVQTR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C2C(=C(C=C1)OC)SC(=N)N2CC=C.Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15BrN2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.